Cas no 7251-61-8 (2-Methylquinoxaline)
2-Methylquinoxaline structure
Product Name:2-Methylquinoxaline
CAS No:7251-61-8
MF:C9H8N2
MW:144.173221588135
MDL:MFCD00006727
CID:47307
PubChem ID:23686
Update Time:2025-08-04
2-Methylquinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 2-methylquinoxaline
- 2-Methylbenzopyrazine
- 2-Methyl-chinoxalin
- 2-methylchinoxaline
- 2-methyl-quinoxalin
- 2-Methylquinoxaline,~
- 3-Methylquinoxaline
- methylquinoxaline,2-methylchinoxaline
- Quinoxaline,2-methyl
- NSC 65587
- Quinoxaline, 2-methyl-
- 2-Methyl quinoxaline
- 03VU31MV6J
- ALHUXMDEZNLFTA-UHFFFAOYSA-N
- methyl-quinoxaline
- 2-methyl-quinoxaline
- NCIOpen2_000305
- 2-methyl-1,4-naphthyridine
- KSC214K0N
- 2-Methylquinoxaline
-
- MDL： MFCD00006727
- Inchi： 1S/C9H8N2/c1-7-6-10-8-4-2-3-5-9(8)11-7/h2-6H,1H3
- InChI Key： ALHUXMDEZNLFTA-UHFFFAOYSA-N
- SMILES： CC1N=C2C(C=CC=C2)=NC=1
- BRN： 0113307
Computed Properties
- Exact Mass: 144.06900
- Monoisotopic Mass: 144.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 25.8
Experimental Properties
- Color/Form: Dark red with liquid
- Density: 1.118 g/mL at 25 °C(lit.)
- Melting Point: 180.5°C
- Boiling Point: 245-247 °C(lit.)
- Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c - Refractive Index: n20/D 1.613(lit.)
- Water Partition Coefficient: miscible
- PSA: 25.78000
- LogP: 1.93820
- Sensitiveness: Sensitive to air
- Solubility: Slightly soluble in water
2-Methylquinoxaline Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S24/25
- FLUKA BRAND F CODES：10
- RTECS：VD3450000
-
Hazardous Material Identification：
- Safety Term：S24/25
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
2-Methylquinoxaline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methylquinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M321408-250mg |
2-Methylquinoxaline |
7251-61-8 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M321408-500mg |
2-Methylquinoxaline |
7251-61-8 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M321408-2.5g |
2-Methylquinoxaline |
7251-61-8 | 2.5g |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD34745-5g |
2-Methylquinoxaline |
7251-61-8 | 98% | 5g |
￥39.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD34745-25g |
2-Methylquinoxaline |
7251-61-8 | 98% | 25g |
￥169.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD34745-100g |
2-Methylquinoxaline |
7251-61-8 | 98% | 100g |
￥664.0 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TV113-5g |
2-Methylquinoxaline |
7251-61-8 | 98% | 5g |
￥157.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TV113-1g |
2-Methylquinoxaline |
7251-61-8 | 98% | 1g |
￥66.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-TV113-25g |
2-Methylquinoxaline |
7251-61-8 | 98% | 25g |
￥558.0 | 2022-06-10 | |
| Apollo Scientific | OR964038-25g |
2-Methylquinoxaline |
7251-61-8 | 98% | 25g |
£90.00 | 2023-09-02 |
2-Methylquinoxaline Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7251-61-8)2-甲基喹喔啉
Order Number:LE1720520;LE3837
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
2-Methylquinoxaline Related Literature
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Nadia Ta?bi,Rachid Ameraoui,Amel Kaced,Mohamed Abou-Mustapha,Abdelghani Bouchama,Ahmed Djafri,Amina Ta?bi,Kahina Mellahi,Mohamed Hadjadj,Souad Touati,Fatima-Zohra Badri,Souhila Djema,Yasmina Masmoudi,Sarah Belmiri,Farida Khammar Food Funct. 2022 13 7591
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Rong-Ji Xie,Jun-Hua Liu,Qiu-Yi Zhang,Yi-Jie Yang,Li-Qun Song,Tian-Qi Shao,Kai-Xuan Liu,Yan-Ping Zhu Org. Chem. Front. 2021 8 2274
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Henry McIlwain J. Chem. Soc. 1943 322
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Henry McIlwain J. Chem. Soc. 1943 322
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5. 543. Quinoxaline oxides. Part II. The action of hydrochloric acid on 3-ethoxy-2-methylquinoxaline 1-oxideWilliam Dawson,G. T. Newbold,F. S. Spring J. Chem. Soc. 1949 2579
7251-61-8 (2-Methylquinoxaline) Related Products
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- 34154-05-7(Pyrido[3,4-b]pyrazine,2,3-dimethyl-)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7251-61-8)2-甲基喹喔啉
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry